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Compound of Interest

Compound Name: 2-Cyanopropanoic acid

Cat. No.: B3031704 Get Quote

2-Cyanopropanoic acid, also known as alpha-cyanopropionic acid, is a bifunctional organic

compound featuring both a nitrile (-C≡N) and a carboxylic acid (-COOH) group.[1][2] This

unique structure makes it a valuable and highly reactive building block in organic synthesis.

Key Physicochemical Properties:

Molecular Formula: C₄H₅NO₂[1][2][3]

Molecular Weight: 99.09 g/mol [2][3]

Appearance: Typically a colorless to pale yellow liquid or solid, depending on purity and

ambient temperature.[1]

Solubility: Soluble in polar solvents such as water and alcohols.[1]

CAS Number: 632-07-5[2][4][5]

Its utility stems from the distinct reactivity of its two functional groups, which can be addressed

selectively to build molecular complexity. The nitrile group can undergo hydrolysis to form

amides or carboxylic acids, or be reduced to amines, while the carboxylic acid group can

participate in esterifications, amide bond formations, and other classical acid reactions. This

dual functionality makes it a sought-after intermediate in the synthesis of pharmaceuticals,

agrochemicals, and specialty polymers.[1][6]
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Commercial Availability and Sourcing
Securing a reliable supply of high-purity raw materials is a critical first step in any research or

development pipeline.[7] 2-Cyanopropanoic acid is readily available from a variety of

chemical suppliers, though purity, quantity, and price can vary significantly. For research and

development purposes, material is typically available in gram to multi-kilogram quantities.

Industrial-scale sourcing is also possible through specialized manufacturers.[7][8]

Table 1: Commercial Supplier Overview for 2-Cyanopropanoic Acid

Supplier CAS No. Purity
Available
Quantities

Notes /
Representative
Pricing

Sigma-Aldrich

(Merck)
632-07-5 Not specified Varies

Pricing available

upon login.[4]

CymitQuimica 632-07-5 96% 1g, 5g, 25g

1g for €120.00;

5g for €376.00.

[1][9]

Fluorochem 632-07-5 96%
250mg, 1g, 5g,

25g

250mg for

€56.00; 1g for

€120.00.[9]

Biotuva Life

Sciences
632-07-5 95% 1g

1g for $381.65.

[10]

ChemicalBook 632-07-5 >98% (HPLC)
Varies by

supplier

Lists multiple

suppliers, with

some pricing as

low as $8.00/KG

for industrial

grades.[11]

Pharmaffiliates 632-07-5 High Purity Not specified
Available for

purchase.[12]
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Note: Prices are for illustrative purposes and are subject to change. Researchers should

always request a formal quote and certificate of analysis (CoA) before purchasing.

Synthesis of 2-Cyanopropanoic Acid: A Laboratory
Protocol
While commercially available, in-house synthesis may be required for specific research needs

or scale-up studies. The most common laboratory-scale synthesis involves the hydrolysis of its

corresponding ester, ethyl 2-cyanopropionate. This method is reliable and generally proceeds

with high yield.[11][13]

Synthesis Pathway: Hydrolysis of Ethyl 2-
Cyanopropionate
The diagram below illustrates the workflow for the base-catalyzed hydrolysis of ethyl 2-

cyanopropionate.
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Caption: Workflow for the synthesis of 2-Cyanopropanoic acid via hydrolysis.
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Detailed Experimental Protocol
This protocol is adapted from established procedures and provides a self-validating system for

producing high-purity 2-Cyanopropanoic acid.[11][13]

Materials:

Ethyl 2-cyanopropionate (1.0 g, 7.87 mmol)

Potassium hydroxide (KOH) (882 mg, 15.7 mmol)

Methanol (4 mL)

Water (4 mL)

1 N Hydrochloric acid (HCl)

Ethyl acetate

Saturated brine solution

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine ethyl 2-

cyanopropionate (1.0 g), methanol (4 mL), and water (4 mL).

Causality: The methanol/water solvent system is chosen to dissolve both the organic ester

and the inorganic base, creating a homogenous reaction environment.

Base Addition: Place the flask in an ice bath and cool the mixture to 0°C. Once cooled,

slowly add potassium hydroxide (882 mg).

Causality: The dissolution of KOH is exothermic. Cooling prevents a rapid temperature

increase that could lead to side reactions. Slow addition ensures the reaction remains

controlled.
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Reaction: Remove the ice bath and warm the reaction mixture to 40°C. Stir continuously for

2 hours.

Causality: Gentle heating provides the necessary activation energy to drive the

saponification (ester hydrolysis) to completion in a reasonable timeframe.

Solvent Removal: After 2 hours, remove the methanol by concentrating the mixture under

reduced pressure using a rotary evaporator.

Acidification (Work-up): Carefully adjust the pH of the remaining aqueous solution to 5 by

adding 1 N HCl.

Causality: The hydrolysis produces the potassium salt of the carboxylic acid (potassium 2-

cyanopropanoate), which is water-soluble. Acidification protonates the carboxylate anion

to form the free 2-Cyanopropanoic acid, which is less water-soluble and can be

extracted into an organic solvent.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 50

mL). Combine the organic layers.

Causality: Ethyl acetate is an effective solvent for extracting moderately polar organic

molecules like the target acid from the aqueous phase. Performing two extractions

maximizes the recovery of the product.

Washing and Drying: Wash the combined organic phase with saturated brine, then dry it over

anhydrous sodium sulfate.

Causality: The brine wash removes residual water and inorganic salts from the organic

layer. Anhydrous sodium sulfate is a drying agent that removes any remaining dissolved

water.

Isolation: Filter off the sodium sulfate and concentrate the organic phase under reduced

pressure to yield 2-Cyanopropanoic acid. The expected yield is approximately 85%.[11]

The product is often obtained as a purple or pale yellow oil.[11] Further purification can be

achieved via distillation or chromatography if necessary.

Applications in Research and Drug Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3031704?utm_src=pdf-body
https://www.benchchem.com/product/b3031704?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02739090.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02739090.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The bifunctional nature of 2-Cyanopropanoic acid makes it a versatile precursor in several

high-value applications.

Key Application Areas

Pharmaceutical Relevance

2-Cyanopropanoic Acid

Pharmaceutical Synthesis Agrochemicals UV Curing & Polymers Fine Chemicals

Active Pharmaceutical
Ingredients (APIs)

Host-Directed Therapies
(e.g., Cyano-Acrylamides)

Click to download full resolution via product page

Caption: Logical relationships of 2-Cyanopropanoic acid's applications.

Pharmaceuticals and Drug Development: It serves as a key intermediate in the synthesis of

various active pharmaceutical ingredients (APIs).[1][6] Its derivatives, such as 2-cyano-3-

acrylamide inhibitors, are being explored as host-directed therapies against intracellular

pathogens by modulating host immune responses.[14]

Agrochemicals: The molecule is a building block in the development of certain herbicides

and pesticides.[6]

UV Curing and Polymer Chemistry: 2-Cyanopropanoic acid is used as a photoinitiator in a

variety of UV-curable formulations for coatings, inks, and adhesives.[7] Its ability to initiate

rapid polymerization leads to faster curing times and improved product performance.[7]

Fine Chemicals: It is also employed in the synthesis of specialized dyes and other fine

chemicals where its specific reactivity is advantageous.[6]

Safety, Handling, and Disposal
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Due to its reactivity, 2-Cyanopropanoic acid must be handled with appropriate safety

precautions. It is classified as harmful and corrosive.

GHS Hazard Identification:

Pictograms: GHS07 (Exclamation Mark)[4]

Signal Word: Warning / Danger[3][4]

Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H314: Causes severe skin burns and eye damage.[3]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[4]

Handling and Storage:

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[15] Handle only in a well-ventilated area or a chemical fume hood.[15][16]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong acids, bases, and oxidizing agents.[15][16] Keep containers tightly closed.

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[16] Seek immediate medical attention.[15]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[16] Seek immediate medical attention.[15]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[15][16]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[15][16]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[15][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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